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Compound of Interest

Compound Name:
3,4-(2,2-

Dimethylpropylenedioxy)thiophene

Cat. No.: B1352945 Get Quote

An In-depth Technical Guide to 3,4-(2,2-Dimethylpropylenedioxy)thiophene

This technical guide provides a comprehensive overview of 3,4-(2,2-
Dimethylpropylenedioxy)thiophene, a key monomer in the field of conjugated polymers.

Aimed at researchers, scientists, and professionals in drug development and materials science,

this document details the compound's chemical and physical properties, experimental protocols

for its synthesis, and its applications in electrochromic devices.

Core Compound Identification
Molecular Formula: C₉H₁₂O₂S[1][2][3]

Molecular Weight: 184.26 g/mol [1][2][3][4]

3,4-(2,2-Dimethylpropylenedioxy)thiophene, also known by its synonym ProDOT-Me₂, is an

analogue of the widely studied 3,4-ethylenedioxythiophene (EDOT) monomer.[1] Its structure is

characterized by a seven-membered dioxepine ring, featuring two methyl groups at the 2,2-

position, fused to the thiophene core.[4] This bulky dimethylpropylene group significantly

influences the properties of the resulting polymer, leading to lower oxidation potentials and

enhanced stability compared to unsubstituted polythiophene.[1][4]
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The following table summarizes the key quantitative properties of 3,4-(2,2-
Dimethylpropylenedioxy)thiophene and its corresponding polymer, PProDOT-Me₂.

Property Value Reference

Compound Identifiers

CAS Number 255901-50-9 [1][2][3][4]

InChI Key
PUEUIEYRIVFGLS-

UHFFFAOYSA-N
[2][3][4]

Physical Properties

Purity 97% [3]

Physical Form Solid [3]

Melting Point 41-46 °C [3]

Flash Point 98.3 °C (208.9 °F) [3]

Computed Properties

XLogP3-AA 2.5 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 0 [2]

Electrochemical Properties of

PProDOT-Me₂

Switching Speed

(Coloring/Bleaching)
~0.7 s (at +1.5 V to -1.5 V) [1]

Maximum Optical Modulation 75.7% (over 10,000 cycles) [1]

Response Time

(Coloring/Bleaching)
~5 s [1]

Color Contrast 60% (at 1.2 V) [5]
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Experimental Protocols
Synthesis of 3,4-(2,2-Dimethylpropylenedioxy)thiophene
The primary method for synthesizing this compound is through a trans-etherification reaction.[1]

[4] This process involves the reaction of 3,4-dimethoxythiophene with 2,2-dimethylpropane-1,3-

diol in the presence of an acid catalyst.[1][4][6]

Detailed Protocol:

In a reaction vessel, dissolve 3,4-dimethoxythiophene (30 mmol, 5.53 g), 2,2-dimethyl-1,3-

propanediol (100 mmol, 10.415 g), and p-toluenesulfonic acid (15 mmol, 2.58 g) in 80 mL of

toluene.[6]

Stir the reaction mixture at 110°C for 16 hours.[6]

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[6]

Upon completion, the resulting solution is separated and purified to yield 3,4-(2,2-
Dimethylpropylenedioxy)thiophene. This protocol has a reported yield of 85%.[6]

Oxidative Polymerization
The synthesis of the conducting polymer, poly(3,4-(2,2-dimethylpropylenedioxy)thiophene)

(PProDOT-Me₂), is achieved through oxidative polymerization.[4] This process involves the

oxidation of the monomer to form radical cations, which then couple to form dimers, trimers,

and ultimately the polymer chain.[4] Electropolymerization using cyclic voltammetry is a

common technique to create thin films of PProDOT-Me₂.[5]

Workflow and Process Visualization
The following diagram illustrates the synthesis workflow for 3,4-(2,2-
Dimethylpropylenedioxy)thiophene.
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Synthesis of 3,4-(2,2-Dimethylpropylenedioxy)thiophene

Reactants

Reaction Conditions

3,4-Dimethoxythiophene

Trans-etherification Reaction

2,2-Dimethylpropane-1,3-diol

p-Toluenesulfonic Acid

Toluene

110°C, 16h 3,4-(2,2-Dimethylpropylenedioxy)thiophene

Click to download full resolution via product page

Caption: Synthesis workflow of 3,4-(2,2-Dimethylpropylenedioxy)thiophene.

Applications in Conjugated Polymer Science
3,4-(2,2-Dimethylpropylenedioxy)thiophene is a significant monomer in the field of

conjugated polymers due to the advantageous properties it imparts to its polymer, PProDOT-

Me₂. These polymers are integral to the development of various electronic applications.

The polymer derived from this monomer exhibits promising electrochromic performance, with

rapid switching times and high stability.[1] An electrochromic window based on PProDOT-Me₂

demonstrated switching speeds of approximately 0.7 seconds for both coloring and bleaching.

[1] Furthermore, these devices can achieve a maximum optical modulation of 75.7% and

maintain stability for over 10,000 cycles.[1] The ability to copolymerize ProDOT-Me₂ with other
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thiophene derivatives allows for the fine-tuning of the final polymer's properties, enabling the

creation of materials with tailored performance, such as multi-chromic electrochromism.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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